Cas no 1331339-79-7 (1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride)

• Product Name: 1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride
• CAS No: 1331339-79-7
• MF: C₁₄H₁₈BrClN₄O₂
• MW: 389.675321102142
• CID: 6511896
• PubChem ID: 71780001
• Update Time: 2025-07-24

1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride
• (5-bromofuran-2-yl)-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride
• 1331339-79-7
• SR-01000920882
• AKOS026685147
• SR-01000920882-1
• F5095-0267
• VU0634988-1
• (5-bromofuran-2-yl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride

• Inchi： 1S/C14H17BrN4O2.ClH/c1-2-17-6-5-16-14(17)19-9-7-18(8-10-19)13(20)11-3-4-12(15)21-11;/h3-6H,2,7-10H2,1H3;1H
• InChI Key： KJFIIQWGPQZPMW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N2CCN(C3=NC=CN3CC)CC2)=O)O1.Cl

Computed Properties

• Exact Mass: 388.03017g/mol
• Monoisotopic Mass: 388.03017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride

Introduction to 1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride (CAS No. 1331339-79-7)

The compound 1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride, identified by its CAS number 1331339-79-7, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a subject of intense interest in both academic research and industrial drug development. The structural features of this molecule, particularly the presence of a 5-bromofuran-2-carbonyl moiety and an ethyl-imidazole substituent, contribute to its unique chemical and biological profile.

Recent studies have highlighted the potential of piperazine derivatives as scaffolds for the development of novel therapeutic agents. The incorporation of an imidazole ring into the piperazine framework enhances the compound's ability to interact with biological targets, including enzymes and receptors, which is crucial for modulating physiological processes. The 1-(5-bromofuran-2-carbonyl) part of the molecule adds another layer of complexity, providing a site for further chemical modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties.

In the context of modern drug discovery, the synthesis and characterization of such compounds are essential steps toward identifying lead candidates for clinical trials. The hydrochloride salt form of this compound ensures better solubility and stability, which are critical factors for pharmaceutical applications. Researchers have been exploring its potential in various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases.

One of the most intriguing aspects of 1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride is its interaction with biological targets. Preliminary in vitro studies have suggested that this compound may inhibit certain enzymes involved in inflammatory pathways. The 5-bromofuran-2-carbonyl group is particularly noteworthy, as it has been shown to enhance binding affinity to specific proteins. This observation has prompted further investigation into its role as a pharmacophore in drug design.

The ethyl-imidazole moiety also plays a critical role in the compound's biological activity. Imidazole derivatives are well-known for their ability to modulate neurotransmitter systems, making them attractive candidates for treating neurological disorders. By combining this moiety with a piperazine core, researchers aim to develop compounds that can selectively target specific neurotransmitter receptors without causing off-target effects.

Advances in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates. Molecular modeling studies have been instrumental in understanding the binding interactions of 1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride with its target proteins. These studies have provided valuable insights into how structural modifications can optimize its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining high yield and purity. The use of advanced synthetic techniques has allowed chemists to produce complex molecules like this one with increasing precision. This has opened up new possibilities for designing molecules with tailored biological activities.

From a clinical perspective, the potential therapeutic applications of 1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride are vast. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the growing evidence linking inflammation to various chronic diseases. Additionally, its ability to modulate neurotransmitter systems suggests that it could be effective in treating conditions such as depression and anxiety.

The development of novel drug candidates is a lengthy and complex process that requires extensive testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the pharmacological properties of compounds like this one before they can be tested in human trials. These studies provide critical data on dosing, toxicity, and mechanism of action, which are necessary for regulatory approval.

The collaboration between chemists, biologists, and pharmacologists has been instrumental in advancing our understanding of this compound's potential applications. By integrating knowledge from multiple disciplines, researchers can develop more effective strategies for drug discovery and development. This interdisciplinary approach is crucial for addressing the complex challenges posed by modern medicine.

In conclusion,1-(5-bromofuran-2-carbonyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride (CAS No. 1331339-79-7) represents a significant advancement in medicinal chemistry with promising therapeutic applications. Its unique structural features make it a valuable tool for further research into various diseases, including neurological disorders and inflammatory conditions. As our understanding of its pharmacological properties continues to grow,this compound holds great promise for improving human health through innovative drug therapies.